Cas no 1267250-16-7 (2-(4-(3,4-Dichlorophenyl)-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(4-(3,4-Dichlorophenyl)-1H-pyrazol-1-yl)acetic acid
• CAS No: 1267250-16-7
• MF: C₁₁H₈Cl₂N₂O₂
• MW: 271.099420547485
• CID: 5207307
• Update Time: 2025-07-23

2-(4-(3,4-Dichlorophenyl)-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(3,4-Dichlorophenyl)-1H-pyrazol-1-yl)aceticacid
• 2-(4-(3,4-Dichlorophenyl)-1H-pyrazol-1-yl)acetic acid
• [4-(3,4-Dichloro-phenyl)-pyrazol-1-yl]-acetic acid
• 1H-Pyrazole-1-acetic acid, 4-(3,4-dichlorophenyl)-

• Inchi： 1S/C11H8Cl2N2O2/c12-9-2-1-7(3-10(9)13)8-4-14-15(5-8)6-11(16)17/h1-5H,6H2,(H,16,17)
• InChI Key： FIYNPRLQJOTHPZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NN(CC(=O)O)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(4-(3,4-Dichlorophenyl)-1H-pyrazol-1-yl)acetic acid

Comprehensive Overview of 2-(4-(3,4-Dichlorophenyl)-1H-pyrazol-1-yl)acetic acid (CAS No. 1267250-16-7)

2-(4-(3,4-Dichlorophenyl)-1H-pyrazol-1-yl)acetic acid (CAS No. 1267250-16-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrazole core and dichlorophenyl substituent, is a subject of interest due to its potential applications in drug discovery and material science. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its efficacy in targeted therapies.

The molecular structure of 2-(4-(3,4-Dichlorophenyl)-1H-pyrazol-1-yl)acetic acid features a carboxylic acid functional group, which enhances its solubility and reactivity in various synthetic pathways. This property makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors and bioconjugates. Its CAS No. 1267250-16-7 is frequently referenced in patent literature, highlighting its commercial and academic relevance.

In recent years, the demand for pyrazole derivatives has surged, driven by their versatility in medicinal chemistry. 2-(4-(3,4-Dichlorophenyl)-1H-pyrazol-1-yl)acetic acid is no exception, with studies focusing on its potential as a kinase inhibitor or anti-inflammatory agent. These applications align with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal side effects.

From an industrial perspective, the synthesis of CAS No. 1267250-16-7 involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or nucleophilic substitution. Optimizing these processes is critical for scaling up production while maintaining cost efficiency. Environmental sustainability is another key consideration, with green chemistry principles being applied to reduce waste and energy consumption.

The compound’s physicochemical properties, such as melting point, logP, and pKa, are well-documented in scientific databases. These parameters are essential for formulators and pharmacokineticists working on drug delivery systems. Additionally, its spectroscopic data (e.g., NMR, IR, and MS) are widely used for quality control and structural verification.

Emerging trends in AI-driven drug discovery have further amplified interest in 2-(4-(3,4-Dichlorophenyl)-1H-pyrazol-1-yl)acetic acid. Machine learning models are being trained to predict its interactions with biological targets, accelerating the identification of novel therapeutic candidates. This synergy between computational and experimental approaches is reshaping modern pharmacology.

In summary, 2-(4-(3,4-Dichlorophenyl)-1H-pyrazol-1-yl)acetic acid (CAS No. 1267250-16-7) represents a promising scaffold in chemical research. Its multifaceted applications, coupled with advancements in synthetic methodologies, position it as a compound of enduring significance. Future studies will likely explore its derivatives for niche applications in biotechnology and beyond.